Cas no 1427561-68-9 ({6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate)

• Product Name: {6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate
• CAS No: 1427561-68-9
• MF: C₁₄H₁₁ClN₄O₂S
• MW: 334.780740022659
• CID: 6316172
• PubChem ID: 71864752
• Update Time: 2025-05-25

{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033261638
• EN300-26617770
• Z1328843634
• 1427561-68-9
• (6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
• {6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate

• Inchi： 1S/C14H11ClN4O2S/c15-11-4-5-12-16-17-13(19(12)18-11)7-21-14(20)10-6-8-2-1-3-9(8)22-10/h4-6H,1-3,7H2
• InChI Key： FOWLWSWALVNZDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(COC(C3=CC4=C(CCC4)S3)=O)N2N=1

Computed Properties

• Exact Mass: 334.0291245g/mol
• Monoisotopic Mass: 334.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on {6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate

{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate

The compound with CAS No. 1427561-68-9, named {6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a triazolo[4,3-b]pyridazine ring system fused with a cyclopenta[b]thiophene moiety. The presence of a chlorine substituent at the 6-position of the triazolo ring introduces additional electronic and steric effects that can influence its reactivity and bioavailability. The carboxylate group attached to the cyclopenta[b]thiophene ring further enhances its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its unique electronic properties make it an attractive candidate for targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. Researchers have demonstrated that this compound exhibits selective binding to certain protein targets, which could be exploited for designing more effective drugs with fewer side effects.

In addition to its medicinal applications, this compound has also shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of {6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolo[4,3-b]pyridazine ring through cyclization reactions and subsequent functionalization to introduce the carboxylate group. The optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological profile. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions; however, further research is required to fully understand its environmental impact and ensure sustainable use.

In conclusion,{6-chloro-[1,2,4]triazolo[4,b pyridazin-3 yl}methyl 4H5H6H-cyclopenta[b thiophene-2-carboxylate represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its structural complexity and functional versatility make it an invaluable tool for advancing research in medicinal chemistry and materials science while addressing pressing challenges in healthcare and technology.